3-[4-(difluoromethyl)-2-methyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl]propanoic acid

• IUPAC Name: 3-[4-(difluoromethyl)-2-methyl-6-oxopyrazolo[3,4-b]pyridin-7-yl]propanoic acid
• InChI: InChI=1S/C11H11F2N3O3/c1-15-5-7-6(10(12)13)4-8(17)16(11(7)14-15)3-2-9(18)19/h4-5,10H,2-3H2,1H3,(H,18,19)
• InChI Key: ZRCVVQNURQMNJS-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C2C(=CC(=O)N(C2=N1)CCC(=O)O)C(F)F
• Molecular Formula: C11H11F2N3O3
• Molecular Weight: 271.22 g/mol

Description

This compound, also known by its IUPAC name 3-[4-(difluoromethyl)-3-methyl-6-oxo-2-propyl-2H,6H,7H-pyrazolo[3,4-b]pyridin-7-yl]propanoic acid, has a molecular weight of 313.3. It is a pyrazolo[3,4-b]pyridine derivative, which is a class of compounds that have been studied for their diverse pharmacological activities.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H17F2N3O3/c1-3-5-19-8(2)12-9(13(15)16)7-10(20)18(14(12)17-19)6-4-11(21)22/h7,13H,3-6H2,1-2H3,(H,21,22). This code provides a detailed description of the molecule’s structure, including its atomic connectivity and tautomeric states.

Scientific Research Applications

Kinase Inhibitor Development

One of the primary applications of this compound lies in its versatility as a scaffold in designing kinase inhibitors. The pyrazolo[3,4-b]pyridine moiety, of which the discussed compound is a derivative, has been extensively studied for its ability to bind to the kinase enzyme's hinge region through multiple modes. This binding capability underscores the compound's significance in the development of inhibitors targeting a wide range of kinases, which play crucial roles in signal transduction and disease progression, particularly in cancer. Kinase inhibitors based on this scaffold demonstrate potent and selective activity against various kinase targets, benefiting from the structural features that allow for significant interaction within the kinase pocket. These interactions are crucial for achieving the desired potency and selectivity, making the compound a valuable asset in medicinal chemistry and drug development efforts (Wenglowsky, 2013).

Mechanism of Action

The mechanism of action of this compound is not specified in the available literature. Pyrazolo[3,4-b]pyridine derivatives are known to exhibit a wide range of biological activities, but the specific mechanisms often depend on the exact structure of the compound.